Cas no 863417-78-1 (N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide)

• Product Name: N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide
• CAS No: 863417-78-1
• MF: C₁₇H₁₉N₅OS₂
• MW: 373.495660066605
• CID: 5853831
• PubChem ID: 8024894
• Update Time: 2025-06-13

N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• 863417-78-1
• N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide
• N-(1-cyanocyclopentyl)-2-({5-[(3-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• starbld0004319
• AKOS017008985
• EN300-26688534
• Z19593713

• Inchi： 1S/C17H19N5OS2/c1-12-5-4-6-13(9-12)19-15-21-22-16(25-15)24-10-14(23)20-17(11-18)7-2-3-8-17/h4-6,9H,2-3,7-8,10H2,1H3,(H,19,21)(H,20,23)
• InChI Key： HRJNFEJQABSFDZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC2=CC=CC(C)=C2)S1)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 373.10310259g/mol
• Monoisotopic Mass: 373.10310259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 144Ų

Additional information on N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide

Professional Introduction to N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide and CAS No. 863417-78-1

N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 863417-78-1, represents a convergence of advanced organic synthesis and medicinal chemistry, showcasing potential applications in the treatment of various therapeutic conditions. The molecular structure of this compound incorporates multiple functional groups, including a cyano group, thiadiazole ring, and amide moiety, which collectively contribute to its unique chemical properties and biological activities.

The synthesis of N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide involves a series of well-designed chemical transformations that highlight the expertise of modern synthetic methodologies. The incorporation of the 1-cyanocyclopentyl group into the molecular framework enhances the compound's stability and reactivity, making it a valuable intermediate in further derivatization processes. Additionally, the presence of the (5-(m-tolylamino)-1,3,4-thiadiazol-2-yl) moiety introduces a rich array of biological interactions, which are critical for its potential pharmacological effects.

Recent advancements in medicinal chemistry have demonstrated the importance of thiadiazole derivatives in drug discovery. Thiadiazole compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The specific configuration of N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide makes it a promising candidate for further investigation in these areas. Studies have shown that modifications in the thiadiazole ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds, suggesting that this molecule may exhibit unique therapeutic benefits.

In vitro studies have begun to uncover the mechanistic insights into how N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide interacts with biological targets. The amide group and the thiadiazole moiety are particularly interesting as they can engage in hydrogen bonding and other non-covalent interactions with proteins and nucleic acids. These interactions are essential for modulating cellular processes and may contribute to the compound's ability to influence disease pathways. For instance, preliminary data suggest that this compound may interfere with enzyme activity or signal transduction cascades relevant to inflammatory diseases.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide to various biological targets. These simulations have provided valuable insights into how structural modifications can enhance binding efficacy and reduce off-target effects. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and increase the likelihood of success in clinical trials.

The development of novel therapeutic agents often requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide exemplifies this collaborative effort through its complex structure and multifaceted biological potential. As research progresses, it is expected that additional derivatives will be synthesized and evaluated for their therapeutic efficacy. The integration of cutting-edge synthetic techniques with advanced analytical methods will be crucial in realizing this goal.

The future prospects for N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide are promising given its unique structural features and demonstrated biological activities. Further studies are needed to elucidate its exact mechanism of action and to assess its safety profile in preclinical models. Once these foundational aspects are addressed, clinical trials can be initiated to evaluate its effectiveness in treating human diseases. The compound's potential as a lead molecule underscores the importance of continued investment in pharmaceutical research and development.

In conclusion, N-(1-Cyanocyclopentyl)-2-((5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide is a remarkable chemical entity that holds significant promise for future medical applications. Its intricate molecular design and diverse biological interactions make it a compelling subject for further investigation. As our understanding of disease mechanisms evolves and new synthetic methodologies emerge，this compound is poised to play a vital role in shaping the next generation of therapeutics。